![molecular formula C17H20ClNO3 B4397170 4-{[(3-ethoxybenzyl)amino]methyl}benzoic acid hydrochloride](/img/structure/B4397170.png)
4-{[(3-ethoxybenzyl)amino]methyl}benzoic acid hydrochloride
Overview
Description
4-{[(3-ethoxybenzyl)amino]methyl}benzoic acid hydrochloride is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is often referred to as EABA hydrochloride and is known for its ability to modulate certain biological pathways and processes. In
Mechanism of Action
The mechanism of action of EABA hydrochloride involves its ability to modulate certain biological pathways and processes. Specifically, it has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and regulation. By inhibiting HDAC activity, EABA hydrochloride can alter gene expression patterns and modulate various biological processes.
Biochemical and Physiological Effects:
EABA hydrochloride has been shown to have a variety of biochemical and physiological effects. In cancer research, it has been shown to inhibit the growth of tumor cells and induce cell death. In neurobiology, it has been shown to enhance synaptic plasticity and improve memory. In immunology, it has been shown to modulate immune cell function and cytokine production.
Advantages and Limitations for Lab Experiments
One of the advantages of using EABA hydrochloride in lab experiments is its ability to modulate biological pathways and processes in a specific and targeted manner. This makes it a valuable tool for studying the effects of specific biological processes on various systems. However, one limitation of using EABA hydrochloride is that it can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving EABA hydrochloride. One area of research is the development of more specific and potent HDAC inhibitors based on the structure of EABA hydrochloride. Another area of research is the exploration of the potential therapeutic applications of EABA hydrochloride in various disease states. Additionally, further research is needed to better understand the mechanisms underlying the effects of EABA hydrochloride on various biological processes.
Scientific Research Applications
EABA hydrochloride has been studied extensively for its potential applications in scientific research. It has been shown to modulate certain biological pathways and processes, making it a promising compound for use in various fields of research. Some of the areas where EABA hydrochloride has been studied include cancer research, neurobiology, and immunology.
properties
IUPAC Name |
4-[[(3-ethoxyphenyl)methylamino]methyl]benzoic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3.ClH/c1-2-21-16-5-3-4-14(10-16)12-18-11-13-6-8-15(9-7-13)17(19)20;/h3-10,18H,2,11-12H2,1H3,(H,19,20);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDPWKDBYZOUFHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)CNCC2=CC=C(C=C2)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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